![molecular formula C20H24FN3O2 B6186027 2-(2-fluorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide CAS No. 2624123-09-5](/img/no-structure.png)
2-(2-fluorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide
Overview
Description
2-(2-Fluorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide (2FPP) is an organic compound belonging to the class of piperazine derivatives. It is a heterocyclic compound containing nitrogen, oxygen and carbon atoms. 2FPP is a synthetic compound, which has been studied for its potential application in various fields, such as medicine, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of 2-(2-fluorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide is still not fully understood. However, it is believed that 2-(2-fluorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide binds to certain proteins and enzymes, altering their activity. This can lead to a range of physiological effects, such as the inhibition of inflammation and pain. In addition, 2-(2-fluorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide is believed to interact with certain receptors, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects
2-(2-fluorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that 2-(2-fluorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide can inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). In addition, 2-(2-fluorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide has been shown to modulate the activity of certain receptors, such as the cannabinoid receptor CB1. These effects can lead to a range of physiological effects, such as the inhibition of inflammation and pain.
Advantages and Limitations for Lab Experiments
2-(2-fluorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide has several advantages and limitations when used in laboratory experiments. One of the main advantages of 2-(2-fluorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide is its low toxicity, which makes it suitable for use in experiments involving human or animal cells. In addition, 2-(2-fluorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide is relatively stable, which makes it easier to store and handle. However, 2-(2-fluorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide is not very soluble in water, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for the study of 2-(2-fluorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide. One possible direction is to investigate its potential use as a drug carrier. In addition, further research could be conducted to explore its ability to modulate the activity of certain enzymes and receptors. Further studies could also be conducted to investigate the potential therapeutic applications of 2-(2-fluorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide. Finally, further research could be conducted to explore the potential of 2-(2-fluorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide for use in other fields, such as food science and environmental science.
Synthesis Methods
2-(2-fluorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide can be synthesized in a number of ways. One method involves the reaction of 2-fluorophenylmagnesium bromide with 4-(4-hydroxyphenyl)piperazine in the presence of a base such as dimethylsulfoxide (DMSO). The resulting product is then reacted with N,N-dimethylacetamide to form the desired 2-(2-fluorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide.
Scientific Research Applications
2-(2-fluorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide has been studied extensively for its potential applications in various scientific fields. In medicine, 2-(2-fluorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide has been studied for its potential use as a novel anti-inflammatory and analgesic agent. In biochemistry, 2-(2-fluorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide has been used as a substrate for the enzyme glutathione S-transferase (GST). In pharmacology, 2-(2-fluorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide has been studied for its potential use as a drug carrier and for its ability to modulate the activity of certain enzymes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(2-fluorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide' involves the reaction of 2-fluoroaniline with 4-(4-hydroxyphenyl)piperazine to form the intermediate product, which is then reacted with N,N-dimethylacetyl chloride to yield the final product.", "Starting Materials": [ "2-fluoroaniline", "4-(4-hydroxyphenyl)piperazine", "N,N-dimethylacetyl chloride" ], "Reaction": [ "Step 1: 2-fluoroaniline is reacted with 4-(4-hydroxyphenyl)piperazine in the presence of a suitable solvent and a catalyst to form the intermediate product.", "Step 2: The intermediate product is then reacted with N,N-dimethylacetyl chloride in the presence of a base to yield the final product.", "Step 3: The final product is purified using standard techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
2624123-09-5 |
Product Name |
2-(2-fluorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide |
Molecular Formula |
C20H24FN3O2 |
Molecular Weight |
357.4 |
Purity |
95 |
Origin of Product |
United States |
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